Cas no 71135-23-4 (4-amino-3-methylbutanoic acid)

• Product Name: 4-amino-3-methylbutanoic acid
• CAS No: 71135-23-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 548255
• PubChem ID: 3539719
• Update Time: 2025-05-20

4-amino-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-amino-3-methyl-
• 4-​amino-​3-​methylbutanoic acid
• ()-4-Amino-3-methylbutanoic acid
• Butyric acid, 4-amino-3-methyl- (6CI,7CI)
• 4-amino-3-methylbutanoic acid
• 71135-23-4
• SR-01000597934-1
• Biomol-NT_000231
• CHEBI:93881
• PD063436
• AKOS006342392
• CHEMBL275655
• 4-amino-3-methyl-butyric acid
• Q27165636
• ( inverted exclamation markA)-4-Amino-3-methylbutanoic acid
• BRD-A62890442-001-01-0
• CS-0020588
• SR-01000597934
• 1X-Aminomethylathylessigsaure
• NCGC00163283-01
• EN300-111653
• SCHEMBL1118762

• Inchi： 1S/C5H11NO2/c1-4(3-6)2-5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： CZGLBWZXGIAIBU-UHFFFAOYSA-N
• SMILES： OC(CC(C)CN)=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-methylbutanoic acid

Comprehensive Analysis of 4-amino-3-methylbutanoic acid (CAS No. 71135-23-4): Properties, Applications, and Industry Trends

4-amino-3-methylbutanoic acid (CAS No. 71135-23-4), a specialized branched-chain amino acid derivative, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, also referred to as 3-methyl-4-aminobutanoic acid, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula C₅H₁₁NO₂ and chiral center enable diverse applications, particularly in peptide modification and neuromodulator development.

Recent studies highlight the compound's relevance in metabolic pathway engineering, aligning with the growing demand for sustainable biosynthesis solutions. Researchers are exploring its potential in gut microbiome modulation, a hot topic linked to immune health and personalized nutrition trends. The pharmacokinetic profile of 4-amino-3-methylbutanoic acid makes it particularly interesting for blood-brain barrier penetration studies, addressing frequent searches about nootropic precursors and cognitive enhancers.

From a synthetic chemistry perspective, the carboxyl and amino functional groups in 71135-23-4 facilitate versatile conjugation chemistry. This characteristic responds to frequent industry queries about bioconjugation techniques for drug delivery systems. The compound's zwitterionic nature at physiological pH also contributes to its solubility profile, a key consideration in formulation development discussions across pharmaceutical forums.

Emerging applications in sports nutrition have been noted, with formulators investigating its structural similarity to beta-amino acid derivatives like β-methylbutyrate. This connects with trending searches about muscle protein synthesis and recovery supplements. Analytical methodologies for 4-amino-3-methylbutanoic acid quantification, particularly HPLC-MS protocols, represent another high-search-volume area, reflecting the compound's analytical challenges due to its polar characteristics.

The compound's stereochemical purity remains a focal point for manufacturers, with increasing demand for enantiomerically pure batches in asymmetric synthesis. This aligns with industry shifts toward chiral drug development, a subject generating substantial academic and commercial interest. Stability studies indicate optimal storage at 2-8°C under nitrogen atmosphere, addressing common logistical questions from distribution professionals.

In green chemistry initiatives, researchers are evaluating enzymatic synthesis routes for 71135-23-4, responding to environmental concerns in fine chemical production. The compound's biodegradability profile makes it attractive for eco-friendly pharmaceutical applications, a trending search category. Recent patent analyses reveal growing IP activity around derivatization methods, particularly for prodrug development applications.

Quality control specifications typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metal content. These parameters address frequent purchaser inquiries about pharmaceutical-grade materials. The compound's spectroscopic fingerprints (characteristic IR absorptions at 3300 cm^-1 and 1720 cm^-1) provide reliable identification markers, crucial for material authentication protocols.

Future research directions may explore its potential in mitochondrial function modulation, connecting with popular searches about cellular energy metabolism. The structure-activity relationship of 4-amino-3-methylbutanoic acid analogs continues to be an active area of investigation, particularly for receptor-targeted therapeutics development. As regulatory landscapes evolve, comprehensive toxicological profiling data remains a priority for end-users across applications.